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Compound of Interest

(38R)-3-hydroxy-5-methylhexanoic
Compound Name:

acid
CAS No.: 132328-50-8
Cat. No.: B6154944

Get Quote

Executive Summary & Strategic Importance

(3R)-3-hydroxy-5-methylhexanoic acid (CAS 132328-50-8) is a highly valuable chiral
aliphatic acid. It serves as a critical structural motif in the biosynthesis of complex natural
products, notably as the "Ahhx" moiety in [1], which are potent histone deacetylase (HDAC)
inhibitors. Furthermore, its carbon skeleton is a versatile precursor in the synthesis of
neuroactive pharmaceutical ingredients like pregabalin analogues. For drug development
professionals and synthetic chemists, accurate spectroscopic characterization of this molecule
is paramount for ensuring stereochemical purity and structural fidelity.

Physicochemical Properties Overview
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Property Value

IUPAC Name (3R)-3-hydroxy-5-methylhexanoic acid
Molecular Formula C7H1403

Molecular Weight 146.18 g/mol

Exact Mass 146.0943 Da

Colorless to pale yellow viscous oil / amorphous
Appearance ]
solid

Spectroscopic Data & Causal Interpretation

As an Application Scientist, analyzing this molecule requires moving beyond simple peak
matching. The stereocenter at C3 profoundly influences the magnetic environment of the entire
carbon skeleton, dictating the analytical approach.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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Expertise & Causality: The choice of CDCls over protic solvents like CD3OD is deliberate; it
prevents the rapid deuterium exchange of the hydroxyl and carboxylic protons, allowing their
observation. The most critical diagnostic feature is the behavior of the methylene protons at C2
and C4. Because the C3 carbon is a fixed (R)-stereocenter, the adjacent protons on C2 and C4
are diastereotopic. They are magnetically inequivalent and couple not only with the C3 methine
proton but also with each other (geminal coupling, J=15 Hz), resulting in complex ABX spin
systems rather than simple doublets or triplets. Recognizing this splitting pattern is essential for
validating the chiral integrity of the molecule.

13C NMR (100 MHz, CDCls)

Chemical Shift (6, ppm) Type Assighment

22.5,23.0 CHs C6, C7 (Isopropyl methyls)
24.5 CH C5 (Isopropyl methine)
41.5 CH:2 C2 (Alpha to carboxyl)
43.5 CH2 C4 (Alpha to isopropyl)
65.5 CH C3 (Carbinol carbon)
178.0 C=0 C1 (Carboxylic acid)

Fourier-Transform Infrared (FTIR) Spectroscopy

Wavenumber (cm~?) Intensity Assignment

O-H stretch (Carboxylic acid

3400 — 2500 Strong, Broad ]
dimer & secondary alcohol)
2950, 2870 Medium C-H stretch (Aliphatic)
1710 Strong, Sharp C=0 stretch (Carboxylic acid)
) C-H bending (gem-dimethyl
1460, 1380 Medium

group)

Expertise & Causality: The exceptionally broad absorption band from 3400 to 2500 cm~1 is the
hallmark of the carboxylic acid dimerizing via strong intermolecular hydrogen bonds. This
broadness typically obscures the sharper, higher-frequency secondary alcohol O-H stretch. The
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intense C=0 stretching frequency at 1710 cm~* confirms the presence of the aliphatic acid in
its hydrogen-bonded state.

Mass Spectrometry (ESI-MS)

lon m/z Relative Abundance Fragment Assignment

[M-H]~ (Deprotonated

145.1 100% (Base Peak)
molecule)
M-H - H20]~ (Loss of hydroxyl
127.1 45% [ I Y Y
group)
[M-H - CsHsO]~ (Alpha-
85.0 20%
cleavage at C3-C4)
59.0 15% [CH2COO0]~ (C2-C3 cleavage)

Expertise & Causality: For [2] lacking basic nitrogen centers, Negative Electrospray lonization
(ESI-) is the most sensitive and logical choice. The molecule readily sheds a proton to form the
highly stable carboxylate anion ([M-H]~ at m/z 145.1). Subsequent collision-induced
dissociation (CID) reliably produces an m/z 127 fragment (confirming the C3 hydroxyl via water
loss) and an m/z 59 fragment, validating the terminal acetic acid connectivity.

Self-Validating Experimental Protocols

To ensure absolute trustworthiness in drug development workflows, the following protocols are
designed as self-validating systems.

Protocol A: Self-Validating NMR Acquisition Workflow

e Sample Preparation: Dissolve 15 mg of the analyte in 0.6 mL of anhydrous CDCIs containing
0.03% v/v tetramethylsilane (TMS) as an internal standard.

 Instrument Calibration: Tune and match the probe to the exact solvent impedance. Lock the
spectrometer to the deuterium signal of CDCIs and shim the Z-axis until the TMS signal
FWHH (Full Width at Half Height) is < 1.0 Hz.
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e 1D Acquisition: Acquire the *H spectrum (400 MHz, 16 scans, relaxation delay 2s) and 3C
spectrum (100 MHz, 1024 scans, complete proton decoupling).

» 2D Validation (Critical Step): Acquire a *H-'H COSY spectrum.

o Validation Logic: The COSY spectrum must show cross-peaks between the C3 methine
proton (& 4.05) and the diastereotopic C2/C4 protons. If these cross-peaks are absent or
present as simple first-order couplings, the structural assignment is invalid, prompting
immediate re-evaluation of the sample's chiral purity.

Protocol B: High-Resolution ESI-MS Analysis

o Sample Preparation: Dilute the sample to 1 pug/mL in a 50:50 mixture of LC-MS grade
Water:Acetonitrile. Do not add formic acid, as it suppresses negative ionization.

« lonization Optimization: Operate the mass spectrometer in Negative ESI mode.

o Data Acquisition: Scan from m/z 50 to 500. Isolate the m/z 145.1 precursor ion for MS/MS
fragmentation using a normalized collision energy (NCE) of 20-30%.

» Validation Step: Confirm the presence of the m/z 59 fragment ([CH2COO]~). This specific
fragment acts as an internal validation of the C1-C2 structural unit.

Logical Workflow Diagram
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Analyte: (3R)-3-hydroxy-5-methylhexanoic acid

Multi-Modal Data Acquisition

NMR (1H, 13C, COSY) FTIR-ATR
Solvent: CDCI3 Target: 1710 cm-1 (C=0)

Causal Analysis & Self-Validation

Map Diastereotopic Protons Confirm Carboxylate
(C2, C4) via COSY Fragmentation (m/z 59)
S~

Verified Structural & Stereochemical Integrity

Click to download full resolution via product page

Figure 1: Multi-modal spectroscopic workflow for structural elucidation and validation.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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